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Compound of Interest

Compound Name: [5'-13C]2'-Deoxyuridine

CAS No.: 478510-91-7

Cat. No.: B583578

Get Quote

Executive Summary
The flexibility of the DNA phosphodiester backbone is a critical determinant of protein-DNA

recognition and drug binding affinity. While the sugar pucker (determined by

) is well-characterized, the backbone angles

(P-O5'-C5'-C4') and

(O5'-C5'-C4'-C3') define the macro-trajectory of the helix.

Traditional

H-based methods often suffer from severe spectral overlap in oligonucleotides larger than 10
base pairs. This protocol leverages

C NMR to overcome these limitations. We utilize Quantitative

-Correlation (HCP) experiments to directly measure

(reporting on
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) and

C Chemical Shift Analysis (reporting on

via the

-gauche effect).

Theoretical Basis
The Geometry of and
The relevant torsion angles are defined by the following atomic sequences:

(Beta):

(Gamma):

In canonical B-DNA:

prefers the trans conformation (

180°).

prefers the gauche+ conformation (

60°).

The C Advantage
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Angle Diagnostic Parameter Mechanism

Karplus Relationship: The

three-bond coupling between

C4' and Phosphorus depends

on the dihedral angle

.

&

-Gauche Effect: The steric

compression in gauche

rotamers causes predictable

upfield shifts in

C resonances compared to

trans conformers.

Visualization of the Backbone
The following diagram illustrates the connectivity and the specific NMR interactions used for

measurement.
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Figure 1: Structural definition of

and

angles and their corresponding NMR reporters.
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Experimental Protocol
Sample Requirements

Concentration: 0.5 – 2.0 mM duplex DNA.

Isotope Labeling: Uniformly

C/

N-labeled DNA is recommended for unambiguous assignment. For

determination via HCP, natural abundance DNA can be used if concentration > 2 mM and
time permits, but enriched samples provide superior sensitivity.

Buffer: 10-50 mM Sodium Phosphate (pH 6.5), 100 mM NaCl, 10% D₂O. Avoid paramagnetic

impurities.

Experiment 1: Determination of via HCP
The 2D or 3D HCP (Proton-Carbon-Phosphorus) experiment is the gold standard. It correlates

the

H chemical shift (for sensitivity) with

P and

C.

Pulse Sequence Logic (HCP-TOCSY or HCP):

Magnetization Transfer:

H

C (INEPT).

Evolution:

C evolves under chemical shift.

Transfer:
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C

P (via

).

Detection: The intensity of the cross-peak depends on the transfer efficiency, which is a

function of the coupling constant

.

Step-by-Step Acquisition:

Calibrate Pulses: Ensure precise 90° and 180° pulses for

H,

C, and

P.

Setup HCP: Select a "Quantitative

" version of the HCP sequence (e.g., hcp2d or hcp3d in Bruker/Varian libraries).

Parameter Optimization:

Set the transfer delay

to

. Since

varies (2-10 Hz), a compromise value (e.g.,

25-30 ms) is often used, or a series of experiments with different delays is recorded.

Acquisition: Record the spectrum. For 2D HCP, resolution in the

P dimension is critical.

Data Analysis for
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:

Identify cross-peaks connecting C4'(

) to P(

).

Measure the coupling constant

. This can be done by:

E.COSY-type analysis: If resolution allows, measure the displacement of the multiplet

components.

Quantitative Intensity Analysis: Compare the intensity of the cross-peak (

) to a reference diagonal peak (

) using the relation:

Calculate

: Apply the Karplus equation for C-O-C-P couplings.

Trans (

): Large

(

8-10 Hz).

Gauche (

): Small

(< 3 Hz).[1]

Experiment 2: Determination of via Chemical Shift
There is no convenient heteronuclear
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-coupling for

. Instead, we rely on the high sensitivity of C4' and C5' chemical shifts to the

torsion angle.

Protocol:

Acquire High-Res 2D

C HSQC:

Use a constant-time (CT-HSQC) sequence to decouple

H-

H interactions in the indirect dimension for maximum resolution.

Ensure sufficient digital resolution in the

C dimension (< 0.5 ppm).

Assignment: Assign C4' and C5' resonances using standard HCN or HCC pathways.

Interpretation:

-gauche+ (canonical B-DNA): C4'

84-86 ppm; C5'

65-67 ppm.

-trans: C4' shifts downfield (

2-3 ppm); C5' shifts upfield (

2-4 ppm) due to the removal of the

-gauche shielding effect.

Workflow Diagram
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Figure 2: Experimental workflow for dual-angle determination.

Data Interpretation & Reference Values
Use the table below to correlate your measured NMR parameters with DNA backbone

conformations.
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Conformati
on Angle (Hz) Angle C4' (ppm) C5' (ppm)

B-DNA

(Canonical)

trans (

180°)
High (6 - 10)

gauche+ (

60°)
~85.0 ~65.5

A-DNA /

Distorted

trans (

180°)
High (6 - 10)

gauche+ (

60°)
~83.0 ~63.0

Altered / Z-

DNA

gauche (

60°)
Low (< 3)

trans (

180°)
> 87.0 < 63.0

Note on

: The chemical shift values are approximate and sequence-dependent. Relative changes (e.g.,
a 2 ppm downfield shift of C4' compared to neighbors) are more diagnostic of local
conformational heterogeneity than absolute values.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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